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Compound of Interest

Compound Name: (-)-Fadrozole

Cat. No.: B10814682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of (-)-Fadrozole stock

solutions for experimental use. It includes detailed protocols, solubility data, and storage

recommendations to ensure the stability and efficacy of the compound in research applications.

Introduction
(-)-Fadrozole is a potent and selective nonsteroidal aromatase inhibitor.[1][2] Aromatase is a

key enzyme in the biosynthesis of estrogens, and its inhibition is a critical target in the research

and treatment of estrogen-dependent cancers.[1] Accurate and consistent preparation of (-)-
Fadrozole stock solutions is paramount for reliable experimental outcomes.

This guide outlines the necessary steps to prepare stock solutions of both (-)-Fadrozole free

base and its hydrochloride salt, which exhibits different solubility characteristics.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (-)-Fadrozole and its hydrochloride

salt is presented below.
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Property (-)-Fadrozole (Free Base)
(-)-Fadrozole
Hydrochloride

Molecular Formula C₁₄H₁₃N₃[3] C₁₄H₁₃N₃ • HCl[3][4]

Molecular Weight 223.27 g/mol [1][2][3] 259.73 g/mol [3][5]

Appearance Crystalline solid[4] White solid[5]

CAS Number 102676-47-1[3] 102676-31-3[3][5]

Solubility Data
The choice of solvent is critical for preparing a stable stock solution. The solubility of (-)-
Fadrozole varies depending on whether it is in its free base or hydrochloride form.

Table 3.1: Solubility of (-)-Fadrozole (Free Base)

Solvent Reported Solubility
Approximate Molar
Concentration

Notes

DMSO
45 mg/mL[2], ≥ 100

mg/mL[6]

~201.5 mM, ≥ 448

mM

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[2][6]

Ethanol 45 mg/mL[2] ~201.5 mM

Water Insoluble[2][6] -

Table 3.2: Solubility of (-)-Fadrozole Hydrochloride
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Solvent Reported Solubility
Approximate Molar
Concentration

Notes

DMSO

100 mg/mL[5], 10

mg/mL[4][7], >20

mg/mL[8]

385.02 mM[5]

Sonication is

recommended to aid

dissolution.[5]

Water 100 mg/mL[5] 385.02 mM[5]
Sonication is

recommended.[5]

Ethanol 2 mg/mL[4][7]

Dimethylformamide

(DMF)
5 mg/mL[4][7]

DMSO:PBS (pH 7.2)

(1:2)
~0.3 mg/mL[4]

It is recommended to

first dissolve in

DMSO.[4]

Experimental Protocols
4.1. Materials and Equipment

(-)-Fadrozole (free base or hydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

4.2. Protocol for Preparing a (-)-Fadrozole Stock Solution in DMSO
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This protocol is suitable for both the free base and hydrochloride forms, with DMSO being the

most common and effective solvent.

Determine the Desired Concentration: Based on experimental needs, calculate the required

mass of (-)-Fadrozole and volume of DMSO.

Weigh the Compound: Accurately weigh the calculated amount of (-)-Fadrozole powder in a

sterile microcentrifuge tube or vial.

Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the powder.

Facilitate Dissolution:

Vortexing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Sonication: If the compound does not readily dissolve, place the vial in an ultrasonic bath

for short intervals until the solution is clear.[5][6]

Gentle Warming: Gentle warming can also aid dissolution, but care should be taken to

avoid degradation.

Visual Inspection: Ensure the final solution is clear and free of any visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

single-use volumes in sterile, light-protected (amber or foil-wrapped) vials.[9]

Storage and Stability
Proper storage is crucial to maintain the integrity of the (-)-Fadrozole stock solution.
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Form Storage Condition Duration

Solid Powder
-20°C, protected from light[2]

[4]
≥ 4 years[4]

Stock Solution in DMSO -80°C[2][5][9] Up to 2 years[9][10]

-20°C[2][9] Up to 1 year[9]

Aqueous Solutions Use immediately
Not recommended for

storage[4]

Important Considerations:

Light Sensitivity: (-)-Fadrozole should be protected from direct sunlight.[9] Use amber vials

or wrap containers in aluminum foil.

Hygroscopic DMSO: DMSO can absorb moisture, which may reduce the solubility of (-)-
Fadrozole.[2][6] Use fresh, anhydrous DMSO for best results.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution by preparing

single-use aliquots.[2][9]

Incompatibilities: Avoid contact with strong acids, alkalis, and strong oxidizing/reducing

agents.[9]

Visualizations
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Workflow for Preparing (-)-Fadrozole Stock Solution

Preparation

Dissolution

Storage

1. Calculate Required Mass and Volume

2. Weigh (-)-Fadrozole Powder

3. Add Anhydrous DMSO

4. Vortex Thoroughly

5. Sonicate if Necessary

6. Visually Inspect for Clarity

7. Aliquot into Single-Use Vials

8. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing (-)-Fadrozole Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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